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Compound of Interest

Compound Name: Fluazifop

Cat. No.: B150276

Introduction

Fluazifop-p-butyl is a selective, post-emergence herbicide used to control grass weeds in a
variety of broad-leaved crops.[1] In plant and soil environments, it is rapidly hydrolyzed to its
active metabolite, fluazifop acid.[1][2] For regulatory and food safety purposes, the total
fluazifop residue, which includes the parent ester, the acid metabolite, and their conjugates, is
typically measured and expressed as fluazifop acid.[1] This application note describes a
robust and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)
method for the quantitative determination of total fluazifop residues in various matrices.

The principle of the method involves the extraction of fluazifop-p-butyl and related compounds
from the sample matrix, followed by a crucial hydrolysis step to convert all residues to fluazifop
acid.[1] Subsequent cleanup using Solid-Phase Extraction (SPE) or a QUEChERS-based
approach removes interfering matrix components before analysis by LC-MS/MS. This common
moiety approach simplifies the analysis by quantifying a single, stable analyte.

Analytical Workflow

The general workflow for the determination of total fluazifop residues is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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